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Compound of Interest

Compound Name: 4''-methyloxy-Genistin

Cat. No.: B591309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4''-methyloxy-Genistin is a naturally occurring isoflavone methyl-glycoside with potential

immunomodulatory and antiallergic activities.[1] As with many hydrophobic compounds,

dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions for use in

a variety of biological assays. This document provides a detailed protocol for the solubilization

of 4''-methyloxy-Genistin in DMSO, along with information on storage, stability, and typical

working concentrations for in vitro studies.

Data Presentation
The following table summarizes the key quantitative data for preparing solutions of 4''-
methyloxy-Genistin.
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Parameter Value Source

Molecular Weight 446.4 g/mol [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Reported Stock

Concentrations
1 mM, 5 mM, 10 mM [1]

Storage of Stock Solution

-20°C for up to 1 month; -80°C

for up to 6 months. Aliquoting

is recommended to avoid

repeated freeze-thaw cycles.

[1]

Final DMSO Concentration in

Assays

Should be kept low, typically

<0.5%, to avoid solvent-

induced cytotoxicity.

Note: While a maximum solubility limit for 4''-methyloxy-Genistin in DMSO is not explicitly

defined in the literature, stock solutions of at least 10 mM have been successfully prepared.

For its parent compound, genistein, solubility in DMSO is approximately 30 mg/mL, and stock

solutions up to 100 mM have been reported.

Experimental Protocols
Materials

4''-methyloxy-Genistin powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heating block (optional)

Ultrasonic bath (optional)
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Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 4''-methyloxy-Genistin in

DMSO. Adjust the quantities as needed for different desired concentrations.

Pre-warm the DMSO: If the DMSO has been stored at a low temperature, allow it to come to

room temperature to ensure it is in a liquid state.

Weigh the Compound: Accurately weigh the desired amount of 4''-methyloxy-Genistin
powder. For example, to prepare 1 mL of a 10 mM stock solution, you would need 4.464 mg

of the compound (Mass = Concentration × Volume × Molecular Weight).

Add DMSO: Add the appropriate volume of DMSO to the vial containing the 4''-methyloxy-
Genistin powder. For a 10 mM solution, if you weighed 4.464 mg, you would add 1 mL of

DMSO.

Promote Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, you can gently warm the solution to 37°C for a short

period.[1]

For compounds that are more difficult to dissolve, sonication in an ultrasonic bath for a few

minutes can be beneficial.[1]

Visual Inspection: Ensure the solution is clear and free of any visible particulates. If

particulates remain, continue vortexing or sonication.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.

Store the aliquots in tightly sealed vials at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[1]
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Preparation of Working Solutions for Cell-Based Assays
Thaw the Stock Solution: Thaw a single aliquot of the 10 mM stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment. It is crucial to add the DMSO stock

solution to the medium and mix immediately to prevent precipitation of the compound.

Control for DMSO: Prepare a vehicle control by adding the same final concentration of

DMSO to the cell culture medium without the compound. This is essential to account for any

effects of the solvent on the cells. The final concentration of DMSO in the cell culture should

ideally be kept below 0.5% to minimize cytotoxicity.

Application Notes
Recommended Working Concentrations for In Vitro
Assays
The optimal working concentration of 4''-methyloxy-Genistin will vary depending on the cell

type and the specific biological endpoint being measured. Based on studies with the parent

compound, genistein, a broad range of concentrations has been shown to be effective in

various in vitro assays.

Anti-proliferative and Pro-apoptotic Effects in Cancer Cells: For cancer cell lines such as

MCF-7 (breast cancer) and HT29 (colon cancer), concentrations ranging from 1 µM to 100

µM have been used to investigate effects on cell viability and apoptosis.[2] Some studies

have shown effects at even lower concentrations, in the nanomolar range, particularly in

hormone-dependent cancers.

Anti-inflammatory Effects: To study anti-inflammatory properties, concentrations in the range

of 10 µM have been shown to inhibit the activation of key inflammatory pathways.[3]

Immunomodulatory Effects: For assessing immunomodulatory activities, a range of

concentrations may be effective. It is advisable to perform a dose-response study to

determine the optimal concentration for the specific immune cells and assays being used.
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Effects on Normal Cells: It is important to note that at higher concentrations (e.g., 50 µM and

above), genistein has been shown to have detrimental effects on normal cells like fibroblasts,

especially with longer exposure times.[4]

It is strongly recommended to perform a dose-response curve for your specific cell line and

assay to determine the optimal working concentration of 4''-methyloxy-Genistin.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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